Cas no 8047-13-0 (Ryania)

• Product name: Ryania
• CAS No: 8047-13-0
• MF: C₂₅H₃₅NO₉
• MW: 493.54
• CID: 5145586

Ryania Chemical and Physical Properties

Names and Identifiers

• Ryania

• Inchi： 1S/C25H35NO9/c1-12(2)22(31)17(34-16(28)14-7-6-10-26-14)23(32)18(4)11-21(30)19(22,5)25(23,33)24(35-21)15(27)13(3)8-9-20(18,24)29/h6-7,10,12-13,15,17,26-27,29-33H,8-9,11H2,1-5H3/t13-,15+,17+,18-,19-,20-,21-,22+,23+,24+,25+/m0/s1
• InChI Key： JJSYXNQGLHBRRK-YSOSZROBSA-N
• SMILES： O1[C@]2(C[C@@]3(C)[C@]4(CC[C@H](C)[C@H]([C@@]14[C@@]1([C@]3([C@@H]([C@@]([C@@]12C)(C(C)C)O)OC(C1=CC=CN1)=O)O)O)O)O)O

Computed Properties

• Exact Mass: 493.231
• Monoisotopic Mass: 493.231
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 173A^2

Experimental Properties

• Color/Form: White solid
• Density: 1.55
• Boiling Point: 714.2°Cat760mmHg
• Flash Point: 385.7°C
• Refractive Index: 1.685
• PSA: 172.70000
• LogP: -0.18760

Ryania Security Information

• Storage Condition：-20°C